Cas no 17094-01-8 (L-Sepiapterin)

• Product Name: L-Sepiapterin
• CAS No: 17094-01-8
• MF: C₉H₁₁N₅O₃
• MW: 237.215340852737
• CID: 220234
• PubChem ID: 57654606
• Update Time: 2025-06-11

L-Sepiapterin Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-6-(2-hydroxypropanoyl)-7,8-dihydropteridin-4(3H)-one
• 4(3H)-Pteridinone,2-amino-7,8-dihydro-6-[(2S)-2-hydroxy-1-oxopropyl]-
• L -SEPIAPTERIN
• Sepiapterin
• 2-amino-6-(2-hydroxypropanoyl)-7,8-dihydro-1H-pty oeridin-4-one
• 2-amino-6-(2-hydroxy-propionyl)-7,8-dihydro-3H-pteridin-4-one
• 2-Amino-6-L-lactoyl-7,8-dihydro-3H-pteridin-4-on
• 2-amino-6-L-lactoyl-7,8-dihydro-3H-pteridin-4-one
• S(-)-2-AMINO-7,8-DIHYDRO-6-(2-HYDROXY-1-OXOPROPYL)-4(1H)-PTERIDINONE
• Sepiapterin,S-()-2-Amino-7,8-dihydro-6-(2-hydroxy-1-oxopropyl)-4(1H)-pteridinone,L-Sepiapterin
• Sepiapterin solid
• L-SEPIAPTERIN DIHYDRATE
• SEPIAPTERIN (L-SEPIAPTERIN) COFACTOR OF NITRIC OX
• 2-AMINO-7,8-DIHYDRO-6-(2S-HYDROXY-1-OXOPROPYL)-4(1H)-PTERIDINONE
• L-Sepiapterin
• L-Sepiapterin,98%
• L -SEPIAPTERIN DIHYDRATE 99+%
• Lopac-S-154
• SR-01000075522
• Q2271580
• Sepiapterin, solid
• 4(3H)-Pteridinone, 2-amino-7,8-dihydro-6-[(2S)-2-hydroxy-1-oxopropyl]-
• 2-amino-6-[(2S)-2-hydroxypropanoyl]-7,8-dihydro-1H-pteridin-4-one
• NCGC00094391-03
• CS-0044215
• HY-112234
• PTC-923
• MLS002153268
• S-(-)-2-Amino-7,8-dihydro-6-(2-hydroxy-1-oxopropyl)-4(1H)-pteridinone
• MFCD00210214
• VPVOXUSPXFPWBN-VKHMYHEASA-N
• PTC923
• CJQ26KO7HP
• DTXSID40937902
• 2-amino-6-[(2S)-2-hydroxypropanoyl]-1,4,7,8-tetrahydropteridin-4-one
• 6-lactoyl-7,8-dihydropterin
• NCGC00261808-01
• SEPIAPTERIN [INN]
• HMS2234O10
• 17094-01-8
• HMS3263B07
• SDCCGSBI-0051091.P002
• EU-0101123
• 2-Amino-6-(S)-lactoyl-7,8-dihydro-4(3H)-pteridinone
• CHEMBL1255653
• C00835
• (S)-2-amino-6-(2-hydroxypropanoyl)-7,8-dihydropteridin-4(1H)-one
• LP01123
• SCHEMBL258399
• AKOS022181294
• CHEBI:194527
• NCGC00094391-02
• Sepiapterine
• WHO 11848
• 4(3H)-pteridinone, 2-amino-7,8-dihydro-6-((2S)-2-hydroxy-1-oxopropyl)-
• NCGC00094391-05
• UNII-CJQ26KO7HP
• Lopac0_001123
• (S)-2-amino-7,8-dihydro-6-(2-hydroxy-1-oxopropyl)-4(1H)-Pteridinone
• 2-amino-7,8-dihydro-6-[(2S)-2-hydroxy-1-oxopropyl]-4(1H)Pteridinone
• S-154
• S(-)-2-Amino-7,8-dihydro-6-(2-hydroxy-1-oxopropyl)-4(1H)-pteridione
• 2-AMINO-7,8-DIHYDRO-6-((2S)-2-HYDROXY-1-OXOPROPYL)-4(3H)-PTERIDINONE
• 4(1H)-Pteridinone, 2-amino-7,8-dihydro-6-(2-hydroxy-1-oxopropyl)-, (S)-
• CCG-205198
• 2-amino-6-[(2S)-2-hydroxypropanoyl]-7,8-dihydro-3H-pteridin-4-one
• NCGC00015913-01
• NCGC00094391-01
• SMR001230707
• Tox21_501123
• 1-(2-amino-7,8-dihydro-4-hydroxy-6-pteridinyl)-2-hydroxy-1-Propanone
• Sepiapterin [USAN]
• CNSA-001
• SR-01000075522-1
• 2-amino-6-(2-hydroxypropanoyl)-7,8-dihydropteridin-4(3H)-one
• DTXCID301476590
• 1-(2-amino-7,8-dihydro-4-hydroxypteridine-6-yl)-2-hydroxypropan-1-one
• G12478
• 2-amino-6-((2S)-2-hydroxypropanoyl)-1,4,7,8-tetrahydropteridin-4-one
• 2-amino-6-((2S)-2-hydroxypropanoyl)-7,8-dihydro-3H-pteridin-4-one
• CHEBI:16095
• GLXC-27903
• 2-amino-7,8-dihydro-6-((2S)-2-hydroxy-1-oxopropyl)-4(3H)-pteridinone acid
• 2-amino-6-[(2S)-2-hydroxypropanoyl]-7,8-dihydropteridin-4(1H)-one
• D12286
• 2-Amino-7,8-dihydro-6-((2S)-2-hydroxy-1-oxopropyl)-4(1H)pteridinone
• sepia-pterin

• MDL： MFCD00210214
• Inchi： 1S/C9H11N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h3,15H,2H2,1H3,(H4,10,11,13,14,17)/t3-/m0/s1
• InChI Key： VPVOXUSPXFPWBN-VKHMYHEASA-N
• SMILES： O[C@@H](C)C(C1CNC2=C(C(NC(N)=N2)=O)N=1)=O

Computed Properties

• Exact Mass: 237.08600
• Monoisotopic Mass: 237.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2
• Topological Polar Surface Area: 129

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.86
• Boiling Point: 448.1 °C at 760 mmHg
• Flash Point: 224.8 °C
• Refractive Index: 1.821
• Solubility: DMSO: 27 mg/mL
• PSA: 133.46000
• LogP: -1.04520
• Solubility: Soluble in DMSO

L-Sepiapterin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：−20°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives

Additional information on L-Sepiapterin

Comprehensive Overview of L-Sepiapterin (CAS No. 17094-01-8): Properties, Applications, and Research Insights

L-Sepiapterin (CAS No. 17094-01-8), a naturally occurring pteridine derivative, has garnered significant attention in biochemical and pharmaceutical research due to its role as a precursor in the tetrahydrobiopterin (BH4) biosynthesis pathway. This compound, characterized by its distinct yellow pigment, is pivotal in modulating nitric oxide synthase activity and neurotransmitter synthesis. With growing interest in neurodegenerative diseases and metabolic disorders, researchers are increasingly exploring L-Sepiapterin's therapeutic potential, particularly in conditions like Parkinson���s disease and phenylketonuria (PKU).

The molecular structure of L-Sepiapterin (C₉H₁₁N₅O₃) features a unique sepiapterin reductase binding site, making it a critical intermediate in the BH4 salvage pathway. Recent studies highlight its ability to cross the blood-brain barrier, a property that enhances its applicability in central nervous system (CNS) disorders. Innovations in synthetic biology have also enabled cost-effective production of L-Sepiapterin through microbial fermentation, addressing scalability challenges for clinical use.

From an industrial perspective, L-Sepiapterin is utilized in diagnostic kits for detecting enzyme deficiencies and as a reference standard in high-performance liquid chromatography (HPLC). Its antioxidant properties further spur investigations into anti-aging formulations and cosmeceuticals, aligning with the booming nutraceutical market. Notably, Google Trends data reveals rising searches for "L-Sepiapterin supplements" and "BH4 booster," reflecting public interest in its health benefits.

Ongoing clinical trials explore L-Sepiapterin's efficacy in cardiovascular health, leveraging its role in endothelial function. Meanwhile, advancements in cryopreservation techniques have improved its stability for long-term storage. As the scientific community delves deeper into precision medicine, L-Sepiapterin emerges as a versatile candidate for personalized therapies targeting oxidative stress and mitochondrial dysfunction.

In summary, L-Sepiapterin (CAS No. 17094-01-8) bridges fundamental biochemistry and translational medicine, offering multifaceted applications. Its integration into biomarker research and drug development underscores its relevance in modern science, while consumer-driven trends amplify its commercial viability in health and wellness sectors.